3,5-dibromo-2-hydroxy-N'-[(2-hydroxy-1-naphthyl)methylene]benzohydrazide

• IUPAC Name: 3,5-dibromo-2-hydroxy-N-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]benzamide
• InChI: InChI=1S/C18H12Br2N2O3/c19-11-7-13(17(24)15(20)8-11)18(25)22-21-9-14-12-4-2-1-3-10(12)5-6-16(14)23/h1-9,23-24H,(H,22,25)/b21-9+
• InChI Key: SAAVMMDLAMPMJK-ZVBGSRNCSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C=NNC(=O)C3=C(C(=CC(=C3)Br)Br)O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=C2/C=N/NC(=O)C3=C(C(=CC(=C3)Br)Br)O)O
• Molecular Formula: C18H12Br2N2O3
• Molecular Weight: 464.1 g/mol

Description

3,5-dibromo-2-hydroxy-N'-[(2-hydroxy-1-naphthyl)methylene]benzohydrazide, also known as DHNQ, is a synthetic compound that has been studied for its potential applications in scientific research. DHNQ is a member of the hydrazide family of compounds and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3,5-dibromo-2-hydroxy-N'-[(2-hydroxy-1-naphthyl)methylene]benzohydrazide is not fully understood, but it is believed to involve the generation of reactive oxygen species (ROS) and the induction of apoptosis in cancer cells. This compound has also been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In addition to its cytotoxic activity against cancer cells, this compound has also been found to exhibit anti-inflammatory and antioxidant activity. This compound has also been found to exhibit neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dibromo-2-hydroxy-N'-[(2-hydroxy-1-naphthyl)methylene]benzohydrazide in lab experiments is its ease of synthesis and purification. This compound is also relatively stable and can be stored for extended periods of time without significant degradation. One limitation of using this compound in lab experiments is its cytotoxicity, which can make it difficult to work with.

Future Directions

There are several future directions for research on 3,5-dibromo-2-hydroxy-N'-[(2-hydroxy-1-naphthyl)methylene]benzohydrazide. One area of interest is in the development of new drugs for the treatment of cancer. This compound and its derivatives may have potential as anticancer agents, and further research is needed to explore their potential applications.
Another area of interest is in the development of new materials for electronic and optoelectronic applications. This compound and its derivatives may have potential as organic semiconductors, and further research is needed to explore their properties and potential applications.
In conclusion, this compound is a synthetic compound that has been studied for its potential applications in scientific research. This compound exhibits a range of biochemical and physiological effects and has been found to have potential applications in the development of new drugs and materials. Further research is needed to explore the full potential of this compound and its derivatives.

Synthesis Methods

The synthesis of 3,5-dibromo-2-hydroxy-N'-[(2-hydroxy-1-naphthyl)methylene]benzohydrazide involves the reaction of 2-hydroxy-1-naphthaldehyde with 3,5-dibromo-2-hydroxybenzohydrazide in the presence of a suitable catalyst. The resulting product is a yellow crystalline solid that is soluble in organic solvents such as chloroform and dichloromethane.

Scientific Research Applications

3,5-dibromo-2-hydroxy-N'-[(2-hydroxy-1-naphthyl)methylene]benzohydrazide has been studied for its potential applications in a variety of scientific research areas. One area of interest is in the development of new drugs for the treatment of cancer. This compound has been found to exhibit cytotoxic activity against a range of cancer cell lines, including breast, lung, and colon cancer cells.
Another area of interest is in the development of new materials for electronic and optoelectronic applications. This compound has been found to exhibit good thermal stability and high electron mobility, making it a promising candidate for use in organic electronic devices.